Cas no 70787-41-6 (1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl-)

1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl- structure
70787-41-6 structure
Product Name:1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl-
CAS No:70787-41-6
MF:C8H19NO3
MW:177.241362810135
CID:571724
PubChem ID:232665
Update Time:2025-04-19

1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2-[bis(2-hydroxyethyl)amino]-2-methyl-
    • 2-[bis(2-hydroxyethyl)amino]-2-methylpropan-1-ol
    • AC1L5OE3
    • AC1Q7CVI
    • AG-K-86319
    • AR-1D7060
    • CTK5D2996
    • NSC30492
    • NSC-30492
    • DTXSID60283216
    • 70787-41-6
    • SCHEMBL1144948
    • Inchi: 1S/C8H19NO3/c1-8(2,7-12)9(3-5-10)4-6-11/h10-12H,3-7H2,1-2H3
    • InChI Key: AMLXIWSIHVYORC-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)N(CCO)CCO

Computed Properties

  • Exact Mass: 177.13657
  • Monoisotopic Mass: 177.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9A^2
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.104
  • Boiling Point: 328.2°C at 760 mmHg
  • Flash Point: 170.9°C
  • Refractive Index: 1.502
  • PSA: 63.93
  • LogP: -0.95610
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